![molecular formula C9H9ClF3N B2425338 1-[3-Chloro-4-(trifluoromethyl)phenyl]ethanamine CAS No. 1270349-21-7](/img/structure/B2425338.png)
1-[3-Chloro-4-(trifluoromethyl)phenyl]ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[3-Chloro-4-(trifluoromethyl)phenyl]ethanamine” is a chemical compound with the linear formula C9H10Cl2F3N . It is also known as “®-1-(3-chloro-4-(trifluoromethyl)phenyl)ethanamine hydrochloride” and has a molecular weight of 260.09 . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The molecular structure of “1-[3-Chloro-4-(trifluoromethyl)phenyl]ethanamine” has been investigated using single crystal XRD and DFT . The stability of the molecule arises from hyper-conjugative interaction and charge delocalization .Physical And Chemical Properties Analysis
“1-[3-Chloro-4-(trifluoromethyl)phenyl]ethanamine” is a solid at room temperature .Scientific Research Applications
Antiamoebic Activity
A study by Zaidi et al. (2015) synthesized a series of chalcones possessing N-substituted ethanamine, showing promising antiamoebic activity against Entamoeba histolytica and exhibiting cytotoxicity on non-small cell lung cancer cells. This suggests potential applications in treating amoebic infections and cancer research (Zaidi et al., 2015).
Analgesic and Antiinflammatory Activity
Research by Mosti et al. (1990) on compounds including 2-(1-phenyl-1H-indazol-4-yl)ethanamines indicated appreciable analgesic activity in mice and moderate antiinflammatory activity in rats. This points towards potential applications in pain management and inflammation control (Mosti et al., 1990).
Antitumor Activity
Maftei et al. (2016) discussed the design and structural characterization of novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives, assessing their in vitro anti-cancer activity. This highlights the compound's potential in cancer research and therapy (Maftei et al., 2016).
Photolysis Research
A study by Platz et al. (1991) explored the photolysis of diazirines related to 3-aryl-3-(trifluoromethyl)diazirines, providing insights into their chemical behavior and potential applications in photochemistry (Platz et al., 1991).
Ligand Synthesis and Characterization
Research by Canary et al. (1998) described the synthesis of ligands including N,N-bis[(2-pyridyl)methyl]-1-(2-pyridyl)ethanamine. These studies contribute to the understanding of chiral complexes and their potential applications in catalysis and material science (Canary et al., 1998).
Bienzyme Cascade System for Painkillers
Lu et al. (2022) reported on the efficient synthesis of (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine for painkillers using a bienzyme cascade system. This highlights the compound's relevance in pharmaceutical synthesis (Lu et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds with a trifluoromethylphenyl structure have been used in the pharmaceutical and agrochemical industries . For instance, some derivatives have shown potent analgesic efficacy .
Mode of Action
It’s worth noting that related compounds have been found to display pain-relieving effects in the presence of naloxone
Biochemical Pathways
Related compounds have been found to depress peripheral and centrally mediated pain by opioid independent systems . This suggests that these compounds may influence pain signaling pathways, but the exact mechanisms remain to be elucidated.
Result of Action
Related compounds have shown potent analgesic efficacy, suggesting that they may have similar effects .
Action Environment
One source suggests that the compound should be stored in an inert atmosphere at 2-8°c , indicating that temperature and atmospheric conditions could potentially affect its stability.
properties
IUPAC Name |
1-[3-chloro-4-(trifluoromethyl)phenyl]ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClF3N/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-5H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRTKYTPNAHAITD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)C(F)(F)F)Cl)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClF3N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-Chloro-4-(trifluoromethyl)phenyl]ethanamine | |
CAS RN |
1270349-21-7 |
Source
|
Record name | 1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.